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Compound of Interest

Compound Name: 1-Bromoethanol

Cat. No.: B8688067 Get Quote

Essential Safety and Handling Guide for 1-
Bromoethanol
This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for handling 1-Bromoethanol. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and proper disposal. Given the limited availability of a specific Safety Data Sheet

(SDS) for 1-Bromoethanol, this guidance is informed by safety information for structurally

similar and isomeric compounds, such as 2-Bromoethanol. Handle this compound with extreme

caution and assume it is hazardous.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromoethanol is presumed to be a reactive and toxic substance. The primary hazards

include severe skin burns, eye damage, and toxicity if swallowed, inhaled, or in contact with

skin.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[3][4]

To protect against splashes

and vapors that can cause

serious eye damage.[1][2]

Skin and Body Protection

A flame-resistant lab coat worn

over full-length clothing.[3]

Chemically resistant gloves

(e.g., nitrile or butyl rubber).[1]

[3][4]

To prevent skin contact, which

can cause severe burns and

toxicity.[1][2] A lab coat

provides a barrier against

spills.

Respiratory Protection

Use only in a well-ventilated

chemical fume hood.[1][5] If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator with an organic

vapor cartridge is required.[1]

[3]

To prevent the inhalation of

toxic vapors.[1][2]

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Operational Checks:

Ensure a certified chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are accessible.[6]
Assemble all necessary equipment and reagents before handling the compound.
Confirm that a designated and properly labeled hazardous waste container is available.[7]

2. Donning PPE:

Put on a flame-resistant lab coat over full-length clothing.
Wear chemical safety goggles.
Don the appropriate chemically resistant gloves (e.g., nitrile).[1]
If a significant splash risk exists, wear a full-face shield.[8]

3. Handling 1-Bromoethanol:

Conduct all work within a chemical fume hood to minimize vapor inhalation.[1][5]
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Avoid direct contact with skin and eyes.[9]
Keep the container tightly closed when not in use.[5][9]
Avoid heating the compound unless specified by a validated protocol, and do so with
extreme caution.[3]
Ground and bond containers and receiving equipment to prevent static discharges if large
quantities are used.[10]

4. Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with 1-
Bromoethanol.
Properly dispose of all contaminated materials (e.g., gloves, pipette tips) as hazardous
waste.[1][7]
Remove PPE in the correct order to avoid cross-contamination.
Wash hands and any exposed skin thoroughly with soap and water after handling.[10][11]

Disposal Plan
All waste containing 1-Bromoethanol and any contaminated materials must be treated as

hazardous waste.[1][7]

1. Waste Segregation:

Collect all 1-Bromoethanol waste in a designated container for "Halogenated Organic
Waste".[7]
Do not mix with non-halogenated waste.[7]

2. Container Management:

Use a clearly labeled, sealed, and appropriate container for the waste.[1][3]
Keep the waste container closed except when adding waste.
Store the container in a designated and secure Satellite Accumulation Area (SAA).[7]

3. Final Disposal:

Dispose of the waste through an approved hazardous waste disposal facility.[1][3]
Do not dispose of 1-Bromoethanol down the drain or in regular trash.[3][5]
For empty containers, triple rinse with a suitable solvent (e.g., acetone or ethanol). The first
rinsate must be collected as halogenated organic waste.[7]
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Quantitative Data
Note: The following data is for the structural isomer 2-Bromoethanol, as a comprehensive SDS

for 1-Bromoethanol is not readily available. Properties are expected to be similar but may not

be identical.

Property Value

Molecular Formula C₂H₅BrO[5][12]

Molecular Weight 124.96 g/mol [12]

Appearance Yellow Liquid[5]

Odor Sweet[5]

CAS Number 540-51-2 (for 2-Bromoethanol)[5]

Workflow for Handling 1-Bromoethanol
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Workflow for Safe Handling of 1-Bromoethanol

Preparation

Handling

Post-Handling & Disposal

1. Pre-Operational Checks
(Fume Hood, Safety Shower)

2. Assemble Materials

3. Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves)

4. Conduct Work in
Chemical Fume Hood

Begin Experiment

5. Avoid Skin/Eye Contact

6. Keep Container Closed

7. Decontaminate Surfaces

End Experiment

8. Segregate Waste
(Halogenated Organics)

9. Store Waste Securely

10. Professional Disposal

11. Doff PPE

12. Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Bromoethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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